Cas no 64965-48-6 (3-Iodoquinolin-4-OL)

3-Iodoquinolin-4-OL Properties

Names and Identifiers

• 3-Iodoquinolin-4-ol
• 3-iodo-1H-quinolin-4-one
• 3-iodo-4-Quinolinol
• 3-IODO-QUINOLIN-4-OL
• 4-Hydroxy-3-iodoquinoline
• 4-Quinolinol, 3-iodo-
• AK146195
• 3-Iodo-4-hydroxyquinoline
• 3-iodoquinolin-4(1h)-one
• HZBSJOAFGNZACW-UHFFFAOYSA-N
• 3-Iodoquinolin-4-ol, AldrichCPR
• SB21337
• TRA0054000
• SY029159
• AX8267394
• Y1204
• UX00004529
• ST24042244
• 3-iodoquinolin-4-ol
• AKOS032949803
• CS-W003414
• SCHEMBL775064
• MFCD07700287
• 3-iodo-1,4-dihydroquinolin-4-one
• AMY40687
• AS-19589
• 937269-23-3
• EN300-103465
• 3-IODOQUINOLIN-4-OL
• AKOS022186301
• DA-23521
• 64965-48-6
• A855771
• 3-Iodo-quinolin-4-ol
• DTXSID901314766
• +Expand

• MDL： MFCD07700287
• InChIKey： HZBSJOAFGNZACW-UHFFFAOYSA-N
• Inchi： 1S/C9H6INO/c10-7-5-11-8-4-2-1-3-6(8)9(7)12/h1-5H,(H,11,12)
• SMILES： IC1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C2C1=O

Computed Properties

• Exact Mass: 270.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 270.94941g/mol
• Heavy Atom Count: 12
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 2.13270
• PSA: 32.86000
• Melting Point: 301-302 ºC
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Density: 1.974±0.06 g/cm3 (20 ºC 760 Torr),

3-Iodoquinolin-4-OL Security Information

• Symbol: GHS07
• WGK Germany：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Warning

3-Iodoquinolin-4-OL Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%